(3-((Dimethylamino)methyl)-1,4-thiazepan-4-yl)(3-(trifluoromethyl)phenyl)methanone

• IUPAC Name: [3-[(dimethylamino)methyl]-1,4-thiazepan-4-yl]-[3-(trifluoromethyl)phenyl]methanone
• InChI: InChI=1S/C16H21F3N2OS/c1-20(2)10-14-11-23-8-4-7-21(14)15(22)12-5-3-6-13(9-12)16(17,18)19/h3,5-6,9,14H,4,7-8,10-11H2,1-2H3
• InChI Key: JLASSEGDBVRYQH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CSCCCN1C(=O)C2=CC(=CC=C2)C(F)(F)F
• Molecular Formula: C16H21F3N2OS
• Molecular Weight: 346.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. It has a thiazepane ring, which is a seven-membered ring with one sulfur and one nitrogen atom. It also contains a dimethylamino group, a trifluoromethyl group, and a phenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the desired route of synthesis and the available starting materials. Unfortunately, without specific literature or studies on this compound, it’s challenging to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazepane ring, phenyl ring, and various functional groups would all contribute to its overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the dimethylamino group might participate in acid-base reactions, while the trifluoromethyl group could potentially undergo various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of various functional groups would all play a role.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism would depend on its interactions with biological targets. If it’s a reagent in a chemical reaction, its mechanism would involve the way it reacts with other chemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for exposure. Proper handling and storage procedures should be followed to minimize risk.

Future Directions

The future research directions involving this compound could be vast and would depend on its potential applications. It could be studied further for its chemical properties, potential uses in synthesis, or biological activity.